2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole

• IUPAC Name: 2-(2-ethylsulfonylethylsulfanyl)-1,3-benzoxazole
• InChI: InChI=1S/C11H13NO3S2/c1-2-17(13,14)8-7-16-11-12-9-5-3-4-6-10(9)15-11/h3-6H,2,7-8H2,1H3
• InChI Key: SZJUATBTCPUOFV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)CCSC1=NC2=CC=CC=C2O1
• Molecular Formula: C11H13NO3S2
• Molecular Weight: 271.4 g/mol

Description

2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole, also known as ESOX, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole is not well understood. However, studies have suggested that 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole may inhibit the activity of certain enzymes involved in cancer cell growth. Additionally, 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole has been found to have minimal toxicity in vitro and in vivo. In animal studies, 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole has been shown to have low acute toxicity and no observable adverse effects on the liver, kidney, or other major organs. However, further studies are needed to determine the long-term effects of 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole on human health.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole in lab experiments is its high purity and stability. 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole has been reported to be stable under a wide range of conditions, making it a reliable tool for scientific research. However, one limitation of using 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole is its high cost. The synthesis of 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole is a complex process that requires specialized equipment and expertise, making it expensive to produce in large quantities.

Future Directions

For the research and development of 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole include the optimization of the synthesis method, investigation of potential applications in other scientific fields, and development of 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole-based anti-cancer drugs with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole involves the reaction of 2-mercaptobenzoxazole with ethylsulfonyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified through column chromatography to obtain pure 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole. This method has been reported to yield high purity and good yields of 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole.

Scientific Research Applications

2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole has been found to have potential applications in various scientific fields such as medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole has been investigated for its anti-cancer properties. Studies have shown that 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole inhibits the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anti-cancer drugs. In materials science, 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole has been used as a building block for the synthesis of novel materials such as metal-organic frameworks and covalent organic frameworks. In biochemistry, 2-{[2-(ethylsulfonyl)ethyl]thio}-1,3-benzoxazole has been used as a tool for the study of protein-ligand interactions.